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Introduction
BMS-741672 is a potent and selective antagonist of the C-C chemokine receptor 2 (CCR2), a

key mediator in the inflammatory response.[1] CCR2 and its primary ligand, monocyte

chemoattractant protein-1 (MCP-1 or CCL2), play a crucial role in the recruitment of monocytes

and macrophages to sites of inflammation, implicating this axis in a variety of inflammatory and

autoimmune diseases. This guide provides an in-depth analysis of the structure-activity

relationship (SAR) of BMS-741672, detailing the key structural features that govern its

biological activity and pharmacokinetic profile. We will explore the synthetic strategies, binding

and functional data, and the underlying mechanistic principles that led to the discovery of this

clinical candidate.

Core Structure and Conformational Switching
The discovery of BMS-741672 stemmed from the optimization of a series of trisubstituted

cyclohexane antagonists of CCR2. A central challenge in the development of these compounds

was balancing potent biological activity and off-target selectivity with favorable oral
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bioavailability. Early analogs with polar side chains showed good ion channel selectivity but

poor oral absorption, while more lipophilic compounds had better bioavailability but poorer

selectivity.[2]

The key innovation in the design of BMS-741672 was the incorporation of a "protonation-

dependent conformational switching mechanism." This mechanism allows the molecule to exist

in two distinct conformational states depending on the pH of its environment. In the acidic

environment of the gastrointestinal tract, the tertiary amine is protonated, favoring a more polar

conformation that is less permeable. However, a small population of the deprotonated, less

polar conformer can readily cross the lipid membranes of the intestinal wall. Once in the

bloodstream, the molecule reverts to its protonated, more polar state, which is the active

conformation for CCR2 binding. This elegant solution resolved the conflicting requirements of

polarity for selectivity and lipophilicity for absorption.[2]

Structure-Activity Relationship (SAR) Insights
The SAR of the trisubstituted cyclohexane series, culminating in BMS-741672, is governed by

several key structural elements:

Trisubstituted Cyclohexane Core: This scaffold provides the rigid framework for the precise

spatial orientation of the pharmacophoric groups. The all-cis stereochemistry of the

substituents on the cyclohexane ring is crucial for optimal binding to CCR2.

C3-Acetamide Group: The acetamide moiety at the C3 position was identified as a critical

determinant of both potency and metabolic stability. Replacement of the initial sulfonamide

group with an acetamide led to a significant improvement in the metabolic profile by

preventing N-demethylation, a major metabolic pathway for earlier analogs.[2][3]

γ-Lactam Moiety: The Friedinger lactam at the C4 position is another essential feature for

high-affinity binding. Modifications to this group, such as replacement with a glycinamide,

were found to be detrimental to activity.[2]

6-Trifluoromethylquinazoline Group: This aromatic moiety occupies a key binding pocket

within the CCR2 receptor. Structure-activity relationship studies have shown that the

trifluoromethyl group at the 6-position is optimal for potency.[3]
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Data Presentation
In Vitro Activity and Physicochemical Properties

Compound
CCR2 Binding
IC50 (nM)

CCR5 Binding
IC50 (nM)

hERG
Inhibition (%
@ 10 µM)

PAMPA
Permeability
(nm/s)

BMS-741672 (7) 1.1[1] 780[1] < 20 150

Analog 1 (n-

propyl sulfone)
0.7 - >95 300

Analog 2 (polar

sulfone)
1.2 - < 20 10

Analog 3

(sulfonamide)
1.0 1000 50 200

Analog 4 (N-

methyl

sulfonamide)

2.0 >10000 < 20 20

Data compiled from multiple sources.[1][2]

Functional Activity
Compound Monocyte Chemotaxis IC50 (nM)

BMS-741672 (7) 0.67[1]

N-demethylated metabolite ~15

Data compiled from multiple sources.[1][3]

Preclinical Pharmacokinetics
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Species Oral Bioavailability (%)
Intravenous Half-life (t1/2,
h)

Mouse 28 -

Rat 51[1] 5.1[1]

Cynomolgus Monkey 46[1] 3.2[1]

Data compiled from multiple sources.[1][2]

Experimental Protocols
CCR2 Radioligand Binding Assay
This protocol describes a competitive binding assay to determine the affinity of a test

compound for the CCR2 receptor by measuring the displacement of a radiolabeled ligand.[4]

Materials:

Cells: Human peripheral blood mononuclear cells (PBMCs) or a cell line stably expressing

human CCR2 (e.g., HT1080 cells).[2]

Radioligand:125I-labeled human CCL2 (MCP-1).

Test Compound: BMS-741672 or other CCR2 antagonists.

Assay Buffer: RPMI 1640 with 1% BSA.

Wash Buffer: Cold PBS.

Filtration Plate: 96-well filter plate (e.g., Millipore Multiscreen).

Scintillation Counter.

Procedure:

Cell Preparation: Harvest cells and resuspend in assay buffer to a concentration of 1 x 106

cells/mL.
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Assay Setup: In a 96-well plate, add the following in triplicate:

25 µL of assay buffer (for total binding) or 1 µM unlabeled CCL2 (for non-specific binding).

25 µL of serially diluted test compound.

50 µL of 125I-hCCL2 at a final concentration of ~50 pM.

100 µL of the cell suspension.

Incubation: Incubate the plate at room temperature for 2 hours with gentle agitation.

Filtration: Transfer the contents of the assay plate to a pre-wetted filter plate and wash the

wells three times with 200 µL of ice-cold wash buffer using a vacuum manifold.

Quantification: Allow the filter plate to dry completely. Add 50 µL of scintillation fluid to each

well and count the radioactivity using a scintillation counter.

Data Analysis: Subtract the non-specific binding from all other readings to obtain specific

binding. Calculate the IC50 value of the test compound by fitting the data to a sigmoidal

dose-response curve.

Monocyte Chemotaxis Assay
This protocol measures the ability of a CCR2 antagonist to inhibit the migration of monocytic

cells towards a CCL2 gradient.[5][6][7][8][9]

Materials:

Cells: Human monocytic cell line THP-1 or primary human monocytes.[5]

Chemoattractant: Recombinant human CCL2 (MCP-1).

Test Compound: BMS-741672 or other CCR2 antagonists.

Assay Medium: RPMI 1640 with 0.5% BSA.

Migration Plate: 24-well or 96-well plate with transwell inserts (5 µm pore size).
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Detection Reagent: Calcein-AM or other fluorescent cell viability dye.

Fluorescence Plate Reader.

Procedure:

Cell Preparation: Culture THP-1 cells or isolate primary monocytes. Resuspend the cells in

assay medium at a concentration of 2 x 106 cells/mL.

Compound Pre-incubation: In a separate plate, incubate the cells with various concentrations

of the test compound for 30 minutes at 37°C.

Assay Setup:

Add 600 µL of assay medium containing CCL2 (at its EC50 concentration, typically 10-50

ng/mL) to the lower wells of the migration plate. For the negative control, add assay

medium without CCL2.

Place the transwell inserts into the wells.

Add 100 µL of the pre-incubated cell suspension to the upper chamber of each insert.

Incubation: Incubate the plate at 37°C in a 5% CO2 incubator for 90 minutes to 2.5 hours.[5]

[8]

Quantification of Migrated Cells:

Carefully remove the inserts.

Aspirate the medium from the lower chamber, add Calcein-AM, incubate for 30 minutes,

and read the fluorescence at an appropriate wavelength (e.g., 485 nm excitation / 520 nm

emission).

Data Analysis: Calculate the percentage of inhibition of chemotaxis for each concentration of

the test compound and determine the IC50 value.

Manual Patch-Clamp hERG Assay
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This protocol outlines the manual whole-cell patch-clamp technique to assess the potential

inhibitory effect of a compound on the hERG potassium channel, a critical cardiac safety

endpoint.[10][11][12][13][14]

Materials:

Cells: HEK293 or CHO cells stably expressing the hERG channel.[11]

Extracellular (Bath) Solution: Containing (in mM): NaCl 137, KCl 4, CaCl2 1.8, MgCl2 1,

Glucose 10, HEPES 10; pH 7.4 with NaOH.

Intracellular (Pipette) Solution: Containing (in mM): KCl 130, MgCl2 1, EGTA 5, MgATP 5,

HEPES 10; pH 7.2 with KOH.

Test Compound: BMS-741672 or other test articles.

Patch-Clamp Electrophysiology Rig: Including an amplifier, micromanipulator, perfusion

system, and data acquisition software.

Procedure:

Cell Plating: Plate the hERG-expressing cells onto glass coverslips at a suitable density for

patch-clamping.

Pipette Preparation: Pull glass capillaries to create micropipettes with a resistance of 2-5 MΩ

when filled with the intracellular solution.

Seal Formation and Whole-Cell Configuration:

Mount a coverslip in the recording chamber and perfuse with the extracellular solution at

36 ± 1 °C.[11]

Approach a single cell with the micropipette and apply gentle suction to form a high-

resistance (>1 GΩ) "giga-seal."

Apply a brief pulse of suction to rupture the cell membrane and achieve the whole-cell

recording configuration.
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Voltage Protocol and Recording:

Clamp the cell membrane potential at a holding potential of -80 mV.

Apply a depolarizing pulse to +40 mV to activate the hERG channels, followed by a

repolarizing step to -50 mV to measure the tail current, which is characteristic of hERG

channels.[10]

Compound Application: After establishing a stable baseline recording, perfuse the cell with

the extracellular solution containing the test compound at various concentrations.

Data Acquisition and Analysis: Record the hERG current before and after compound

application. Measure the peak tail current amplitude at each concentration. Calculate the

percentage of inhibition and determine the IC50 value if a concentration-dependent block is

observed.

Mandatory Visualizations
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Caption: Simplified CCL2-CCR2 signaling pathway and the inhibitory action of BMS-741672.

Experimental Workflow: CCR2 Radioligand Binding
Assay
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Caption: Workflow for the CCR2 radioligand binding assay.
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Experimental Workflow: Monocyte Chemotaxis Assay
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Caption: Workflow for the monocyte chemotaxis assay.

Conclusion
The development of BMS-741672 exemplifies a successful, structure-guided drug discovery

program that overcame significant challenges in optimizing for multiple parameters

simultaneously. The innovative use of a conformational switching mechanism to balance
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polarity and permeability was a key breakthrough. The detailed structure-activity relationships

established for the trisubstituted cyclohexane series provide a valuable framework for the

design of future CCR2 antagonists. The potent and selective in vitro and in vivo profile of BMS-
741672, coupled with its favorable pharmacokinetic properties, established it as a promising

clinical candidate for the treatment of inflammatory diseases. The experimental protocols and

data presented in this guide offer a comprehensive resource for researchers in the field of

chemokine receptor modulation and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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